Anti-hepatic fibrosis

Description

Anti-hepatic fibrosis refers to therapeutic strategies aimed at preventing, halting, or reversing the progression of hepatic fibrosis. Hepatic fibrosis is a pathological wound-healing response characterized by excessive accumulation of extracellular matrix proteins in the liver, leading to scar tissue formation. This process, if unchecked, can advance to cirrhosis, liver failure, and hepatocellular carcinoma. Anti-fibrotic approaches target various cellular and molecular pathways involved in fibrogenesis, including stellate cell activation, inflammation, and oxidative stress.